Cas no 791791-20-3 (1-(4-methoxybenzoyl)-3-{4-(4-methylpiperazin-1-yl)sulfonylphenyl}thiourea)

• Product Name: 1-(4-methoxybenzoyl)-3-{4-(4-methylpiperazin-1-yl)sulfonylphenyl}thiourea
• CAS No: 791791-20-3
• MF: C₂₀H₂₄N₄O₄S₂
• MW: 448.558961868286
• CID: 6598303
• Update Time: 2025-10-31

1-(4-methoxybenzoyl)-3-{4-(4-methylpiperazin-1-yl)sulfonylphenyl}thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzoyl)-3-{4-(4-methylpiperazin-1-yl)sulfonylphenyl}thiourea
• 4-methoxy-N-[({4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl}amino)carbonothioyl]benzamide
• Benzamide, 4-methoxy-N-[[[4-[(4-methyl-1-piperazinyl)sulfonyl]phenyl]amino]thioxomethyl]-

• Inchi： 1S/C20H24N4O4S2/c1-23-11-13-24(14-12-23)30(26,27)18-9-5-16(6-10-18)21-20(29)22-19(25)15-3-7-17(28-2)8-4-15/h3-10H,11-14H2,1-2H3,(H2,21,22,25,29)
• InChI Key： IEGGQHKRRZVHNF-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=C(S(N2CCN(C)CC2)(=O)=O)C=C1)=S)(=O)C1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• pka: 8.65±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas

Additional information on 1-(4-methoxybenzoyl)-3-{4-(4-methylpiperazin-1-yl)sulfonylphenyl}thiourea

Introduction to 1-(4-Methoxybenzoyl)-3-{4-(4-Methylpiperazin-1-yl)Sulfonylphenyl}Thiourea (CAS No. 791791-20-3)

1-(4-Methoxybenzoyl)-3-{4-(4-Methylpiperazin-1-yl)Sulfonylphenyl}Thiourea (CAS No. 791791-20-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The molecular structure of 1-(4-Methoxybenzoyl)-3-{4-(4-Methylpiperazin-1-yl)Sulfonylphenyl}Thiourea is composed of a thiourea moiety, a methoxybenzoyl group, and a sulfonylphenyl substituent linked to a methylpiperazine ring. The thiourea functional group is known for its ability to form hydrogen bonds and interact with biological targets, making it a versatile scaffold in drug design. The methoxybenzoyl group contributes to the compound's lipophilicity and stability, while the sulfonylphenyl substituent enhances its solubility and bioavailability.

Recent studies have highlighted the multifaceted biological activities of 1-(4-Methoxybenzoyl)-3-{4-(4-Methylpiperazin-1-yl)Sulfonylphenyl}Thiourea. In particular, its anti-inflammatory properties have been extensively investigated. Research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(4-Methoxybenzoyl)-3-{4-(4-Methylpiperazin-1-yl)Sulfonylphenyl}Thiourea has also shown neuroprotective properties. A study conducted by researchers at the University of California, San Francisco, found that this compound can reduce oxidative stress and inhibit apoptosis in neuronal cells exposed to toxic stimuli. These findings indicate that it may be a valuable candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(4-Methoxybenzoyl-3-{4-(4-Methylpiperazin-1-yl)Sulfonylphenyl}Thiourea has also been evaluated in preclinical studies. Results from these studies suggest that the compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, it has been shown to have low toxicity and minimal side effects, making it a promising candidate for further clinical development.

In terms of synthetic routes, several methods have been developed to produce 1-(4-Methoxybenzoyl-3-{4-(4-Methylpiperazin-1-yl)Sulfonylphenyl}Thiourea. One common approach involves the condensation of 4-methoxybenzoylisothiocyanate with 4-(methylpiperazin-1-yl)sulfamoylaniline. This method provides high yields and purity, making it suitable for large-scale production.

The potential applications of 1-(4-methoxybenzoyl)-3-{4-(4-methylpiperazin-1-yl)sulfonylphenyl}thiourea extend beyond traditional pharmaceuticals. It has also been explored as a lead compound for the development of novel agrochemicals and materials science applications. For instance, its ability to modulate enzyme activity makes it a candidate for use in crop protection agents designed to enhance plant resistance to pathogens.

In conclusion, 1-(4-methoxybenzoyl)-3-{4-(4-methylpiperazin-1-yl)sulfonylphenyl}thiourea (CAS No. 791791-20-3) is a multifunctional compound with a wide range of potential applications in medicine and beyond. Its unique structural features and biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the development of innovative treatments for various diseases.